Cas no 2034289-87-5 (1-cyclopropyl-4-[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy-6-methylpyridin-2-one)

• Product Name: 1-cyclopropyl-4-[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy-6-methylpyridin-2-one
• CAS No: 2034289-87-5
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 5550376
• Update Time: 2025-05-26

1-cyclopropyl-4-[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy-6-methylpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-4-[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy-6-methylpyridin-2-one

• Inchi： 1S/C19H22N2O4/c1-11-6-15(8-18(22)21(11)14-4-5-14)25-16-9-20(10-16)19(23)17-7-12(2)24-13(17)3/h6-8,14,16H,4-5,9-10H2,1-3H3
• InChI Key： VWXMCGSLNHUPEX-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CC2)C(C)=CC(OC2CN(C(C3C=C(C)OC=3C)=O)C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on 1-cyclopropyl-4-[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy-6-methylpyridin-2-one

Comprehensive Overview of 1-cyclopropyl-4-[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy-6-methylpyridin-2-one (CAS No. 2034289-87-5)

The compound 1-cyclopropyl-4-[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy-6-methylpyridin-2-one (CAS No. 2034289-87-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a cyclopropyl group, a pyridin-2-one core, and a 2,5-dimethylfuran-3-carbonyl moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, which aligns with the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small molecules with high selectivity and efficacy has intensified, driven by advancements in computational chemistry and high-throughput screening. 1-cyclopropyl-4-[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy-6-methylpyridin-2-one stands out due to its modular design, which allows for fine-tuning of its pharmacokinetic properties. The presence of the azetidin-3-yl linker enhances its binding affinity to specific protein targets, while the dimethylfuran group contributes to its metabolic stability. These features make it a compelling subject for further preclinical studies.

The synthesis of CAS No. 2034289-87-5 involves multi-step organic reactions, including Suzuki-Miyaura coupling and amide bond formation. Its 6-methylpyridin-2-one scaffold is particularly noteworthy, as it mimics natural heterocycles found in many FDA-approved drugs. This structural similarity has led to speculation about its potential applications in treating neurodegenerative disorders, a hot topic in biomedical research. With the rise of AI-driven drug design, molecules like this are increasingly being explored for their ability to cross the blood-brain barrier.

From an industrial perspective, the demand for 1-cyclopropyl-4-[1-(2,5-dimethylfuran-3-carbonyl)azetidin-3-yl]oxy-6-methylpyridin-2-one is expected to grow, particularly in the pharmaceutical and agrochemical sectors. Its furan and pyridinone motifs are known to exhibit herbicidal and fungicidal activities, making it a potential candidate for sustainable crop protection solutions. This aligns with the global push toward greener agrochemicals, a trend frequently searched by environmental scientists and policymakers.

In summary, CAS No. 2034289-87-5 represents a versatile and innovative compound with broad applicability across multiple industries. Its intricate structure and functional groups offer numerous opportunities for derivative development, ensuring its relevance in both academic and commercial research. As the scientific community continues to explore its full potential, this molecule is poised to play a pivotal role in addressing some of today's most pressing health and environmental challenges.